Cas no 123748-68-5 (Escin IA)

Escin IA, a triterpenoid saponin isolated from Aesculus chinensis, inhibits HIV-1 protease with an IC50 value of 35 μ M. Conclusion: escin IA has anti metastatic activity against triple negative breast cancer, and its mechanism includes down regulating LOXL expression and inhibiting epithelial mesenchymal transition

Escin IA structure

Product Name:Escin IA

CAS No:123748-68-5

Molecular Formula:C₅₅H₈₆O₂₄

Molecular Weight:1131.26

MDL:MFCD10566608

CID:192134

PubChem ID:6476030

Escin IA Properties

Names and Identifiers

- Aescin A
- AESCIN IA
- AESCIN IA(AS)
- AESCIN IA(SH)
- b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]o
- b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-ylO-b-D-glucopyranosyl-(1&reg
- Escin IA
- Eriochrome Blue Black B
- (3β,16α,21β,22α)-22-(acetyloxy)-16,24,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl β-D-glucopyranosyl-(1->2)-[β-D-glucopyranosyl-(1->4)]-β-D-glucopyranosiduronic acid
- Escin IA (Aescin IA)
- b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2E)-2-Methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-ylO-b-D-glucopyranosyl-(1®
- 2-Butenoic acid, 2-methyl-, (3.beta.,4.beta.,16.alpha.,21.beta.,22.alpha.)-22-(acetyloxy)-3-[[O-.beta.-D-glucopyranosyl-(1->2)-O-[.beta.-D-glucopyranosyl-(1->4)]-.beta.-D-glucopyranuronosyl]oxy]-16,23,28-trihydroxyolean-12-en-21-yl ester, (2E)-
- alpha-Escin
- Escine Ia
- escin-Ia
- UNII-LB5DJT9FIW
- LB5DJT9FIW
- MFCD10566622
- AKOS030530174
- NS00093694
- beta-Escin
- Escin alpha-escin
- DTXSID701026284
- 123748-68-5
- CHEMBL507233
- Q27282901
- BDBM50478885
- beta-D-Glucopyranosiduronic acid, (3beta,4beta,16alpha,21beta,22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-(((2E)-2-methyl-1-oxo-2-buten-1-yl)oxy)olean-12-en-3-yl o-beta-D-glucopyranosyl-(1->2)-O-(beta-D-glucopyranosyl-(1->4))-
- escin Ib
- 11072-93-8
- ESCIN .ALPHA.-ESCIN
- alpha-Reparil
- MFCD10566608
- 66795-86-6
- ESCIN .ALPHA.-ESCIN [MI]
- HY-N0554
- AC-34632
- Escin alpha-escin [MI]
- .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.BETA.,16.ALPHA.,21.BETA.,22.ALPHA.)-22-(ACETYLOXY)-16,23,28-TRIHYDROXY-21-(((2E)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)OLEAN-12-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->4))-
- 1ST40289
- CS-0009081
- alpha-Aescin
- BA 2672
- Escin
- (2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(E)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
- Escin ia (constituent of horse chestnut)
- Q-100109
- CCRIS 7308
- 26339-90-2
- EINECS 266-482-1
- EX-A6780
- MS-31999
- alpha-Aescusan
- .ALPHA.-AESCIN
- .alpha.-Escin
- Escin IA;Aescin IA
- Escin ia (constituent of horse chestnut) [DSC]
- escin Ia
- DA-53003
- SCHEMBL26087326
- +Expand
- MDL： MFCD10566608
- InChIKey： AXNVHPCVMSNXNP-IVKVKCDBSA-N
- Inchi： 1S/C55H86O24/c1-10-23(2)46(71)79-43-44(72-24(3)60)55(22-59)26(17-50(43,4)5)25-11-12-30-51(6)15-14-32(52(7,21-58)29(51)13-16-53(30,8)54(25,9)18-31(55)61)75-49-41(77-48-38(67)36(65)34(63)28(20-57)74-48)39(68)40(42(78-49)45(69)70)76-47-37(66)35(64)33(62)27(19-56)73-47/h10-11,26-44,47-49,56-59,61-68H,12-22H2,1-9H3,(H,69,70)/b23-10+/t26-,27+,28+,29+,30+,31+,32-,33+,34+,35-,36-,37+,38+,39-,40-,41+,42-,43-,44-,47-,48-,49+,51-,52+,53+,54+,55-/m0/s1
- SMILES： C/C=C(/C(O[C@@H]1C(C)(C)C[C@H]2C3=CC[C@@H]4[C@]5(CC[C@H](O[C@@H]6O[C@H](C(=O)O)[C@@H](O[C@@H]7O[C@H](CO)[C@@H](O)[C@H](O)[C@H]7O)[C@H](O)[C@H]6O[C@@H]6O[C@H](CO)[C@@H](O)[C@H](O)[C@H]6O)[C@](C)(CO)[C@@H]5CC[C@@]4(C)[C@]3(C)C[C@@H](O)[C@@]2(CO)[C@H]1OC(=O)C)C)=O)\C

Computed Properties

Exact Mass: 1130.550904g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 24
Rotatable Bond Count: 16
Monoisotopic Mass: 1130.550904g/mol
Monoisotopic Mass: 1130.550904g/mol
Topological Polar Surface Area: 388Å²
Heavy Atom Count: 79
Complexity: 2300
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 27
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 1131.3

Experimental Properties

LogP: -1.32110
PSA: 388.04000
Refractive Index: 1.627
Boiling Point: 1140.6±65.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 311.8±27.8 °C
Color/Form: Powder
Density: 1.46

Escin IA Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009C14-1mg	AESCIN IA(SH)	123748-68-5	≥98%	1mg	$121.00
A2B Chem LLC	AE34696-1mg	Escin ia	123748-68-5	≥98%	1mg	$71.00	2024-04-20
Aaron	AR009C9G-10mg	AESCIN IA(SH)	123748-68-5		10mg	$807.00
abcr	AB493919-5mg	Escin ia; .	123748-68-5		5mg	€260.50
Ambeed	A1371128-5mg	(2S,3S,4S,5R,6R)-6-(((3S,4S,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-Acetoxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-(((E)-2-methylbut-2-enoyl)oxy)-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl)oxy)-4-hydroxy-3,5-bis(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid	123748-68-5	98%	5mg	$129.0	2024-06-02
Chemenu	CM182001-50mg	EscinI A	123748-68-5	97%	50mg	$524
ChemFaces	CFN93368-20mg	Escin IA	123748-68-5	>=98%	20mg	$100
ChemScence	CS-0009081-5mg	Escin IA	123748-68-5	99.74%	5mg	$168.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP0556-20mg	Escin IA	123748-68-5	98%	20mg	$160	2023-09-20
ChromaDex Standards	ASB-00001477-005-5mg	AESCIN IA	123748-68-5	%	5mg	$395.00

Escin IA Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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Anpel

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Escin IA Related Literature

1. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
2. Stoichiometric reactions of methylparathion with a palladium aryl oxime metallacycle

Mieock Kim,François P. Gabbaï Dalton Trans., 2004, 3403-3407
3. Underpotential deposition and anodic stripping voltammetry at mesoporous microelectrodes

Pablo Lozano Sanchez,Joanne M. Elliott Analyst, 2005,130, 715-720
4. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
5. Mineralogical chemistry

J. Chem. Soc., Abstr., 1901,80, B247-B252
6. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
7. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
8. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
9. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
10. Microtopographical assembly of cardiomyocytes†

Integr. Biol., 2011,3, 1011-1019

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